(4-Acetylphenyl)thiourea

• IUPAC Name: (4-acetylphenyl)thiourea
• InChI: InChI=1S/C9H10N2OS/c1-6(12)7-2-4-8(5-3-7)11-9(10)13/h2-5H,1H3,(H3,10,11,13)
• InChI Key: VVIUKYOXYSWCOF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)N
• Molecular Formula: C9H10N2OS
• DSSTOX Substance ID: DTXSID20370651
• Molecular Weight: 194.26 g/mol
• CAS RN: 71680-92-7

Description

(4-Acetylphenyl)thiourea, also known as 4-APTU, is a thiourea-based compound that has been widely studied for its potential applications in scientific research. 4-APTU is a colorless, odorless, and non-toxic compound that is soluble in water and has a molar mass of 179.19 g/mol. It is synthesized through the reaction of 4-acetylphenol and thiourea in the presence of an acid catalyst. This compound is widely used in various research fields, such as biochemistry, pharmacology, and toxicology.

Scientific Research Applications

Crystal Structure and Plant Growth Regulation

(4-Acetylphenyl)thiourea exhibits significant applications in the study of crystal structures and characterization. It has been synthesized and analyzed for its structure using techniques like X-ray diffraction. Additionally, this compound has shown to be a considerable plant-growth regulator, further expanding its utility in agricultural research (Hu, Li, Qi, & Sun, 2016).

Role in Organic Synthesis and Pharmacological Evaluation

Thiourea derivatives, including this compound, are recognized for their diverse applications in fields such as organic synthesis and pharmaceutical industries. They have been characterized using techniques like UV-visible and nuclear magnetic resonance (NMR) spectroscopy. These compounds have also been screened for their potential in inhibiting various enzymes and for their antibacterial and antioxidant potentials (Naz, Zahoor, Umar, Alghamdi, Sahibzada, & UlBari, 2020).

DNA-Binding Studies and Biological Activities

Studies on new nitrosubstituted acyl thioureas, including derivatives of this compound, have indicated their potential anti-cancer properties. DNA interaction studies using cyclic voltammetry and UV–vis spectroscopy, along with computational studies, have been conducted to understand their interaction with DNA. These compounds also exhibit antioxidant, cytotoxic, antibacterial, and antifungal activities (Tahir, Badshah, Hussain, Tahir, Tabassum, Patujo, & Rauf, 2015).

Enzyme Inhibition and Mercury Sensing

Unsymmetrical thiourea derivatives, including those related to this compound, have been evaluated for their anti-cholinesterase activity and potential as sensing probes for mercury using spectrofluorimetric techniques. These studies provide insights into their use in biochemical research and environmental monitoring (Rahman, Bibi, Khan, Shah, Muhammad, Tahir, Shahzad, Ullah, Zahoor, Alamery, & Batiha, 2021).

Fluorescent Determination of Indium (III)

A thiourea–quinoline-based chemosensor, which includes this compound derivatives, has been developed for the determination of Indium (III) using fluorescence. This application is significant in analytical chemistry, particularly in the detection and analysis of specific metal ions (Lee, Lee, & Kim, 2022).

Antibacterial Activity

This compound derivatives have also been synthesized and evaluated for their antibacterial activity. Their potential in combating bacterial strains, including both Gram-positive and Gram-negative bacteria, highlights their importance in medicinal chemistry and drug development (Subhashini, Amanaganti, & Shivaraj, 2015).

Safety and Hazards

Fine dust of thiourea dispersed in air may ignite, and dust can form an explosive mixture with air. Thermal decomposition can lead to the release of irritating gases and vapors. The compound should be stored in a well-ventilated place and kept in a tightly closed container.

Mechanism of Action

Target of Action

(4-Acetylphenyl)thiourea is a derivative of thiourea, which has been found to have diverse biological applications, including antibacterial, antioxidant, anticancer, anti-inflammatory, anti-Alzheimer, antituberculosis, and antimalarial properties .

Mode of Action

It’s known that thiourea and its derivatives can exist in two tautomeric forms: the thione form and the thiol form . The thione form is more prevalent in aqueous solutions, and the thiol form is also known as isothiourea . This tautomeric equilibrium might play a role in the compound’s interaction with its targets.

Biochemical Pathways

It’s known that thiourea derivatives can affect multiple biological pathways due to their diverse biological applications . For instance, they can inhibit the production of thyroxine in the thyroid gland, affecting the thyroid hormone pathway .

Pharmacokinetics

It’s known that thiourea is an antioxidant and, after oral administration to humans and animals, it is practically completely absorbed and is excreted largely unchanged via the kidneys

Result of Action

Given the diverse biological applications of thiourea derivatives, it’s likely that the compound has multiple effects at the molecular and cellular level .

Action Environment

It’s known that the tautomeric equilibrium of thiourea derivatives can be influenced by the solvent, which might affect the compound’s action .

Biochemical Analysis

Biochemical Properties

(4-Acetylphenyl)thiourea plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, enzymes involved in neurotransmission . Additionally, this compound exhibits antioxidant properties by scavenging free radicals and reducing oxidative stress in cells . The nature of these interactions involves the binding of this compound to the active sites of these enzymes, thereby inhibiting their activity.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the expression of genes involved in oxidative stress response, leading to enhanced cellular protection against oxidative damage . Furthermore, it impacts cellular metabolism by inhibiting enzymes like glucose-6-phosphatase, which plays a crucial role in glucose homeostasis .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It exerts its effects by inhibiting or activating specific enzymes. For instance, this compound binds to the active site of acetylcholinesterase, preventing the breakdown of acetylcholine and thereby enhancing cholinergic signaling . Additionally, it can induce changes in gene expression by modulating transcription factors and signaling pathways involved in stress response and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. It has been found that this compound remains stable under physiological conditions for extended periods, allowing for sustained biological activity . Prolonged exposure to this compound can lead to gradual degradation, resulting in reduced efficacy over time . Long-term studies have shown that this compound can maintain its protective effects against oxidative stress in both in vitro and in vivo models .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound exhibits beneficial effects, such as enhanced antioxidant activity and improved glucose metabolism . At high doses, it can induce toxic effects, including hepatotoxicity and nephrotoxicity . Threshold effects have been observed, where the beneficial effects plateau at moderate doses, and adverse effects become prominent at higher doses .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as glucose-6-phosphatase and acetylcholinesterase, influencing metabolic flux and metabolite levels . The compound’s antioxidant properties also play a role in modulating redox balance and reducing oxidative stress in cells . These interactions contribute to the overall metabolic effects of this compound in biological systems.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization . The compound’s lipophilic nature allows it to accumulate in cellular membranes, enhancing its accessibility to target enzymes and biomolecules . This distribution pattern contributes to the compound’s efficacy in exerting its biological effects.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is primarily localized in the cytoplasm and cellular membranes, where it interacts with target enzymes and proteins . Post-translational modifications, such as acetylation, can influence its localization and activity by directing it to specific cellular compartments . These targeting signals ensure that this compound exerts its effects in the appropriate cellular context.